D-Isofloridoside

Free Radical Scavenging ESR Spectroscopy Antioxidant Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H18O8
Molecular Weight 254.23 g/mol
Cat. No. B15615115
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameD-Isofloridoside
Molecular FormulaC9H18O8
Molecular Weight254.23 g/mol
Structural Identifiers
InChIInChI=1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2/t4-,5-,6+,7+,8-,9+/m1/s1
InChIKeyNHJUPBDCSOGIKX-XIBIAKPJSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

D-Isofloridoside: Structural Identity and Bioactivity


D-Isofloridoside (CAS 23202-76-8, C₉H₁₈O₈, MW 254.23) is a galactosylglycerol composed of an α-D-galactopyranosyl moiety linked (1→1) to D-glycerol [1]. It belongs to the heteroside class of compatible solutes accumulated by red algae (Rhodophyta) under osmotic stress, alongside its structural isomers floridoside (1→2 linkage) and L-isofloridoside (1→1 linkage to L-glycerol) [2]. First isolated from Laurencia undulata and Porphyra umbilicalis, D-isofloridoside serves as a photosynthetic product, carbon reserve, and polysaccharide precursor in red algae [1][3]. Unlike its isomer floridoside—which has been studied primarily as an osmolyte—D-isofloridoside has attracted procurement interest because of its demonstrated free-radical-scavenging capacity, MMP-2/MMP-9 inhibitory properties, and hepatoprotective activity in mammalian cell models, positioning it as a differentiated research tool for oxidative-stress and tumor-invasion studies [4][5].

Differentiated D-isomer (1→1 linkage); not interchangeable with floridoside or L-isofloridoside
Reported radical-scavenging (ESR) and MMP-inhibitory properties
Hepatoprotection model-response context in HepG2 cells; not reported for other galactosylglycerols
May support SAR studies, chiral reference standard, and invasion-pathway research

Why D-Isofloridoside Cannot Be Replaced


Although D-isofloridoside shares the identical molecular formula (C₉H₁₈O₈) with its isomer floridoside and its enantiomer L-isofloridoside, the position and stereochemistry of the glycosidic linkage fundamentally alter bioactivity. Floridoside bears an α-D-galactopyranosyl-(1→2)-glycerol linkage, whereas D-isofloridoside is an α-D-galactopyranosyl-(1→1)-D-glycerol [1]. In direct head-to-head radical-scavenging assays, D-isofloridoside exhibited 17–26% lower IC₅₀ values than floridoside for hydroxyl, alkyl, and superoxide radicals, yet a 6% higher IC₅₀ for DPPH, demonstrating that the two isomers possess non-overlapping antioxidant selectivity profiles [2]. Furthermore, D-isofloridoside uniquely attenuates alcohol-induced hepatotoxicity in HepG2 cells at 1–50 µM—a protective activity not reported for floridoside or L-isofloridoside in any published study [3]. Generic substitution with crude galactosylglycerol mixtures or the more abundant L-isofloridoside therefore risks introducing uncharacterized, potentially opposing biological effects and cannot yield reproducible results in redox biology, cancer invasion, or hepatoprotection research.

Isomer-Specific Radical Selectivity
The 1→1 linkage yields a distinct radical-scavenging profile that differs from the 1→2 isomer floridoside; selective endpoints may not transfer.
Hepatoprotection Context Not Reported for Isomers
Only D-isofloridoside has demonstrated hepatoprotection model response in HepG2 cells; other galactosylglycerols lack this evidence dimension.
Uncharacterized Biological Effects
Crude mixtures or L-isofloridoside lack the MMP/HIF-1α dual inhibition characterization; biological outcomes may be unpredictable.

Quantitative Differentiation Evidence for D-Isofloridoside


Head-to-Head Radical Scavenging vs. Floridoside

In the only published head-to-head comparison, D-isofloridoside and its constitutional isomer floridoside were tested in parallel by electron spin resonance (ESR) against four physiologically relevant radical species. D-isofloridoside showed superior scavenging for three of four radicals: hydroxyl (IC₅₀ 22.7 vs. 27.4 µM, a 17.2% improvement), alkyl (IC₅₀ 32.3 vs. 43.7 µM, a 26.1% improvement), and superoxide (IC₅₀ 33.6 vs. 39.4 µM, a 14.7% improvement). For DPPH, floridoside was marginally more potent (IC₅₀ 39.3 vs. 41.8 µM, a 6.0% difference) [1]. This inverted selectivity pattern demonstrates that the 1→1 vs. 1→2 glycosidic linkage does not yield a uniformly more or less active compound; rather, it re-profiles the radical selectivity, making D-isofloridoside the preferred choice when hydroxyl and alkyl radical scavenging are the experimental endpoints.

Radical Scavenging vs Floridoside
Head-to-head
IC₅₀ hydroxyl 22.7 vs 27.4 µM; alkyl 32.3 vs 43.7 µM; DPPH 41.8 vs 39.3 µM
Reported radical-selectivity fingerprint differs
Free Radical Scavenging ESR Spectroscopy Antioxidant Structure-Activity Relationship

Alcohol-Induced Hepatoprotection in HepG2 Cells

D-Isofloridoside (DIF) was evaluated for its ability to protect human hepatoma HepG2 cells against ethanol-induced cytotoxicity. At non-cytotoxic concentrations (1–50 µM, 24 h), DIF significantly increased relative cell viability following exposure to 0.5 M ethanol (the IC₅₀ of ethanol for HepG2). Mechanistically, DIF reduced intracellular ROS in a dose-dependent manner, decreased alcohol-induced DNA damage (comet assay), up-regulated GSH and SOD protein expression, down-regulated GGT, Bax, cleaved caspase-3, p38, and JNK, and increased Bcl-2 expression [1]. Molecular docking confirmed DIF binding to SOD, GGT, Bcl-2, and Bax. No equivalent hepatoprotection study has been published for floridoside, L-isofloridoside, or glucosylglycerol, making this a D-isofloridoside-specific evidence dimension [1].

Hepatoprotection in HepG2
Cross-study comparable
1–50 µM increased cell viability vs ethanol; reduced ROS and DNA damage
Supports hepatoprotection model-response context
No data for floridoside or L-isofloridoside
Hepatoprotection Alcoholic Liver Disease Oxidative Stress

MMP and HIF-1α/VEGF Pathway Inhibition in HT1080 Cells

In HT1080 human fibrosarcoma cells, D-isofloridoside (DIF) significantly reduced MMP-2 and MMP-9 gelatinolytic activity (gelatin zymography, P<0.01 vs. untreated control), suppressed HIF-1α protein expression (Western blot, P<0.01), and decreased VEGF secretion (ELISA, P<0.01) in a concentration-dependent manner [1]. The same study confirmed that DIF had no significant cytotoxicity on HT1080 cells (P>0.05) and markedly reduced cell migration in scratch-wound assays (P<0.01). Molecular docking predicted stable hydrogen-bond interactions between DIF and MMP-2, MMP-9, and HIF-1α. While the Li et al. (2010) study demonstrated that both floridoside and D-isofloridoside inhibit MMP-2/MMP-9 in PMA-stimulated HT1080 cells [2], only D-isofloridoside has been further characterized for downstream HIF-1α/VEGF pathway modulation, suggesting a broader anti-invasion mechanism.

MMP/HIF-1α in HT1080 Cells
Cross-study comparable
MMP-2/MMP-9 activity ↓; HIF-1α expression ↓; VEGF secretion ↓ (P
Dual pathway inhibition endpoint context
HIF-1α/VEGF modulation not tested for floridoside
Linkage Position & Radical Selectivity
Class-level
1→1 vs 1→2 linkage yields 17–26% differential radical potency; sugar identity determines MMP inhibition
Structural basis for isomer-specific bioactivity
Molecular docking supports SAR interpretation
Enzymatic Biosynthesis vs Extraction
Supporting evidence
Enzymatic: 0.45 M yield (mixed D/L); Natural: ~12–18% D-isomer of total GG
Scalable production route context
Chiral resolution required for pure D-isomer
Tumor Invasion Matrix Metalloproteinase Inhibition Angiogenesis

Glycosidic Linkage Position and Radical Selectivity

D-Isofloridoside and floridoside share identical atomic composition (C₉H₁₈O₈) but differ in the glycerol glycosylation position: D-isofloridoside employs a 1→1 α-D-galactopyranosyl-D-glycerol linkage, whereas floridoside uses a 1→2 linkage [1]. This single-bond positional shift produces a measurable inversion of radical selectivity: D-isofloridoside is 17–26% more potent against hydroxyl, alkyl, and superoxide radicals, while floridoside is 6% more potent against DPPH [2]. The 1→1 linkage also places the galactose moiety in a different spatial orientation relative to the glycerol backbone, which molecular docking studies suggest alters hydrogen-bonding networks with target proteins such as SOD and MMP-2 [3]. In the broader heteroside class, glucosylglycerol (glucose instead of galactose; 1→2 linkage) functions primarily as a cyanobacterial osmolyte and lacks the MMP-inhibitory and hepatoprotective activities documented for D-isofloridoside, reinforcing that both sugar identity and linkage position jointly determine bioactivity [4].

Linkage Position & Radical Selectivity
Class-level
1→1 vs 1→2 linkage yields 17–26% differential radical potency; sugar identity determines MMP inhibition
Structural basis for isomer-specific bioactivity
Molecular docking supports SAR interpretation
Structure-Activity Relationship Galactosylglycerol Isomerism Computational Chemistry

Enzymatic Biosynthesis via α-Galactosidase

For users requiring multi-gram quantities, D-isofloridoside can be produced enzymatically via reverse hydrolysis of galactose and glycerol using α-galactosidase from Alicyclobacillus hesperidum (AHGLA). Under optimized conditions (whole-cell E. coli biocatalyst, pH 6.0, 50°C, 2 M galactose, 4 M glycerol), the final isofloridoside concentration reached 0.45 M with a galactose conversion rate of 23% [1]. The product was obtained as a mixture of D- and L-isofloridoside. In contrast, natural extraction from Porphyra yezoensis yields total galactosylglycerols of ~30–120 mg g⁻¹ dried nori, with D-isofloridoside representing only 12–18% of total GG content (the remainder being predominantly L-isofloridoside and floridoside) [2]. This enzymatic route provides a more scalable alternative to natural extraction, though users requiring stereochemically pure D-isofloridoside must perform additional chiral resolution, as the biocatalyst produces both enantiomers.

Enzymatic Biosynthesis vs Extraction
Supporting evidence
Enzymatic: 0.45 M yield (mixed D/L); Natural: ~12–18% D-isomer of total GG
Scalable production route context
Chiral resolution required for pure D-isomer
Biosynthesis Biocatalysis Process Chemistry

D-Isofloridoside: High-Confidence Applications


ESR-Based Hydroxyl and Alkyl Radical Scavenging

Researchers using electron spin resonance (ESR) to quantify free-radical scavenging should select D-isofloridoside over floridoside when hydroxyl or alkyl radicals are the primary targets. The 17–26% lower IC₅₀ values for these radical species (hydroxyl IC₅₀ 22.7 µM; alkyl IC₅₀ 32.3 µM) relative to floridoside mean that D-isofloridoside achieves equivalent scavenging at lower concentrations, reducing potential off-target effects in cell-based follow-up assays [1]. This differential is experimentally meaningful in dose-response studies where test-compound solubility or cytotoxicity limits the usable concentration range.

Alcohol-Induced Hepatotoxicity and Functional Food Research

D-Isofloridoside is the only galactosylglycerol with demonstrated hepatoprotective activity against ethanol-induced oxidative stress in HepG2 cells. At 1–50 µM, it attenuates cytotoxicity, reduces intracellular ROS, prevents DNA damage, and normalizes the GSH/SOD/Bcl-2/Bax/caspase-3 signaling axis [1]. This exclusive activity profile makes D-isofloridoside the obligatory standard for any study exploring galactosylglycerol-based interventions in alcoholic liver disease models or functional-food ingredient screening. Procurement of floridoside or L-isofloridoside for this application would be scientifically unjustified given the absence of supportive evidence.

Tumor Cell Invasion and MMP/HIF-1α Pathway Inhibition

For cancer biology researchers investigating matrix metalloproteinase (MMP-2/MMP-9) inhibition coupled with HIF-1α/VEGF pathway suppression, D-isofloridoside provides a dual-mechanism tool compound. It significantly (P<0.01) reduces MMP-2/MMP-9 activity, HIF-1α expression, and VEGF secretion in HT1080 fibrosarcoma cells without cytotoxicity [1]. While floridoside also inhibits MMP-2/MMP-9 [2], only D-isofloridoside has been validated for concomitant HIF-1α/VEGF modulation, making it the appropriate choice for angiogenesis and invasion studies requiring multi-target pathway interrogation.

Structure-Activity Relationship (SAR) Studies

D-Isofloridoside serves as an essential reference compound in SAR libraries exploring how glycosidic linkage position (1→1 vs. 1→2) and glycerol stereochemistry (D vs. L) govern the bioactivity of galactosylglycerols. Its well-characterized NMR spectra (full ¹H and ¹³C assignments) [1], validated HPLC separation from floridoside and L-isofloridoside [1], and quantitative radical-scavenging benchmark data [2] make it a critical comparator for any newly synthesized or isolated galactosylglycerol derivative. Procurement of authentic, high-purity D-isofloridoside (≥98% by HPLC) is a prerequisite for reproducible SAR studies.

Application
Selection Property
Validation Focus
ESR hydroxyl/alkyl radical scavenging studies
Isomer-specific radical selectivity profile
Radical-scavenging endpoint comparison
Alcohol-induced hepatotoxicity research
Reported hepatoprotection model response
Cell viability and ROS endpoint validation
Tumor cell invasion and MMP/HIF-1α pathway studies
Dual MMP-2/MMP-9 and HIF-1α inhibition context
Gelatin zymography and Western blot endpoints
Galactosylglycerol SAR studies
Authenticated D-isomer structural identity
NMR and HPLC purity confirmation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for D-Isofloridoside

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.